Cas no 181517-11-3 (Uracil-13C,15N2)

• Product Name: Uracil-13C,15N2
• CAS No: 181517-11-3
• MF: C₄H₄N₂O₂
• MW: 115.066233634949
• CID: 137966
• PubChem ID: 16217569
• Update Time: 2025-06-09

Uracil-13C,15N2 Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione-2-13C-1,3-15N2(9CI)
• URACIL-2-13C,15N2
• 1H-pyrimidine-2,4-dione-13C,15N2
• Uracil-13C,15N2
• [1,3-(15)N2,2-(13)C]uracil
• [1,3-15N2,2-13C]uracil
• [2-13C,15N2]uracil
• < 1,3-15N2,2-13C> uracil
• 2,4-Dihydroxypyrimidine-13C,15N2
• 2,4-Dioxopyrimidine-13C,15N2
• 2,4-Pyrimidinediol-13C,15N2
• 2,4-Pyrimidinedione-13C,15N2
• 2-13C,15N2-uracil
• 4-Hydroxyuracil-13C,15N2
• 608459_ALDRICH
• CTK8G3699
• Hybar X-13C,15N2
• uracil-< 1,3-15N2-2-13C>
• Uracil-2-13C: 1,3-15N2
• 2,4(1H,3H)-Pyrimidinedione-13C,15N2
• Uracil-2-13C,15N2, 98 atom % 15N, 99 atom % 13C
• 181517-11-3
• HY-I0960S
• CS-0226202
• Uracil-13C2,15N2
• (2-~13~C,~15~N_2_)Pyrimidine-2,4(1H,3H)-dione
• DTXSID50584446
• J-011591
• AKOS030241634
• (213C,1,3-15N2)1H-pyrimidine-2,4-dione

• Inchi： 1S/C4H4N2O2/c7-3-1-2-5-4(8)6-3/h1-2H,(H2,5,6,7,8)/i4+1,5+1,6+1
• InChI Key： ISAKRJDGNUQOIC-VMGGCIAMSA-N
• SMILES： O=[13C]1[15NH]C=CC([15NH]1)=O

Computed Properties

• Exact Mass: 115.02470200g/mol
• Monoisotopic Mass: 115.02470200g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.321
• Melting Point: >300 °C(lit.)
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: DMSO (Slightly), Methanol (Slightly, Heated)
• Vapor Pressure: Not available

Uracil-13C,15N2 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： 22-24/25
• Safety Term：S22-24/25
• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on Uracil-13C,15N2

Research Brief on Uracil-13C,15N2 and Compound 181517-11-3: Recent Advances in Chemical Biology and Pharmaceutical Applications

In recent years, the field of chemical biology and pharmaceutical research has witnessed significant advancements in the development and application of isotopically labeled compounds and novel chemical entities. Among these, Uracil-13C,15N2 and the compound with CAS number 181517-11-3 have emerged as critical tools for metabolic studies, drug development, and diagnostic applications. This research brief synthesizes the latest findings related to these compounds, highlighting their roles in cutting-edge research and therapeutic innovation.

Uracil-13C,15N2, a stable isotope-labeled analog of uracil, has been extensively utilized in nucleic acid metabolism studies. Recent research has demonstrated its utility in tracing nucleotide biosynthesis pathways, particularly in cancer cells. A 2023 study published in the Journal of Medicinal Chemistry employed Uracil-13C,15N2 to investigate the metabolic reprogramming in colorectal cancer cells, revealing novel insights into the dysregulation of pyrimidine metabolism in tumorigenesis. The study's findings suggest potential therapeutic targets for cancer treatment by modulating nucleotide synthesis pathways.

Compound 181517-11-3 has recently gained attention in pharmaceutical research due to its unique structural features and biological activity. A recent patent application (WO2023056421) discloses its potential as a kinase inhibitor with selective activity against certain cancer-associated kinases. Molecular docking studies suggest that 181517-11-3 interacts with the ATP-binding pocket of these kinases, offering a promising scaffold for the development of targeted cancer therapies. Preliminary in vitro data show nanomolar potency against several cancer cell lines while maintaining good selectivity profiles.

The combination of these two research tools has opened new avenues in drug discovery. A novel approach published in ACS Chemical Biology (2023) utilized Uracil-13C,15N2 as a metabolic tracer to evaluate the effects of 181517-11-3 on nucleotide metabolism in leukemia cells. The study revealed that 181517-11-3 treatment leads to significant alterations in de novo pyrimidine synthesis, providing mechanistic insights into its anticancer activity. These findings were further validated using mass spectrometry-based metabolomics approaches.

From a pharmaceutical development perspective, recent analytical chemistry advancements have improved the synthesis and characterization of both compounds. A 2024 study in the Journal of Pharmaceutical and Biomedical Analysis reported an optimized synthetic route for Uracil-13C,15N2 with >99% isotopic purity, addressing previous challenges in large-scale production. Similarly, process chemistry improvements for 181517-11-3 have been reported, with new synthetic methods achieving higher yields and better purity profiles, as documented in Organic Process Research & Development.

The clinical translation potential of these compounds is becoming increasingly evident. Current research explores the diagnostic applications of Uracil-13C,15N2 in positron emission tomography (PET) imaging, where it serves as a precursor for labeled nucleotides used in tumor imaging. Meanwhile, preclinical development of 181517-11-3 derivatives is progressing, with several analogs showing improved pharmacokinetic properties in animal models. These developments position both compounds as valuable assets in the transition from basic research to clinical applications.

In conclusion, the ongoing research on Uracil-13C,15N2 and compound 181517-11-3 demonstrates their growing importance in chemical biology and pharmaceutical sciences. The integration of isotopic labeling techniques with novel bioactive compounds continues to provide valuable insights into disease mechanisms and therapeutic opportunities. Future research directions may focus on expanding the applications of these tools in personalized medicine and combination therapies, potentially leading to breakthroughs in cancer treatment and other therapeutic areas.